Cas no 1500076-79-8 ((2R)-2-Deoxy-2-fluoro-2-methyl-β-D-erythro-pentofuranosyl Chloride 3,5-Dibenzoate)

• Product Name: (2R)-2-Deoxy-2-fluoro-2-methyl-β-D-erythro-pentofuranosyl Chloride 3,5-Dibenzoate
• CAS No: 1500076-79-8
• MF: C₂₀H₁₈ClFO₅
• MW: 392.805328845978
• CID: 5578159
• Update Time: 2025-10-28

(2R)-2-Deoxy-2-fluoro-2-methyl-β-D-erythro-pentofuranosyl Chloride 3,5-Dibenzoate Chemical and Physical Properties

Names and Identifiers

• ((2R,3R,4R,5S)-3-(benzoyloxy)-5-chloro-4-fluoro-4-methyltetrahydrofuran-2-yl)methyl benzoate
• β-D-erythro-Pentofuranosyl chloride, 2-deoxy-2-fluoro-2-methyl-, 3,5-dibenzoate, (2R)-
• -D-erythro-pentofuranosylChloride3,5-Dibenzoate
• (2R)-2-Deoxy-2-fluoro-2-methyl-β-D-erythro-pentofuranosyl Chloride 3,5-Dibenzoate
• ((2R,3R,4R,5S)-3-(Benzoyloxy)-5-chloro-4-fluoro-4-methyltetr...

• Inchi： 1S/C20H18ClFO5/c1-20(22)16(27-18(24)14-10-6-3-7-11-14)15(26-19(20)21)12-25-17(23)13-8-4-2-5-9-13/h2-11,15-16,19H,12H2,1H3/t15-,16-,19-,20-/m1/s1
• InChI Key： VLPZJFQKABILMS-XNFNUYLZSA-N
• SMILES： C(OC[C@@H]1[C@@H](OC(=O)C2=CC=CC=C2)[C@](F)(C)[C@H](Cl)O1)(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: NA
• Boiling Point: 487.3±45.0 °C(Predicted)

(2R)-2-Deoxy-2-fluoro-2-methyl-β-D-erythro-pentofuranosyl Chloride 3,5-Dibenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2R)-2-Deoxy-2-fluoro-2-methyl-β-D-erythro-pentofuranosyl Chloride 3,5-Dibenzoate

Introduction to (2R)-2-Deoxy-2-fluoro-2-methyl-β-D-erythro-pentofuranosyl Chloride 3,5-Dibenzoate (CAS No. 1500076-79-8)

The compound (2R)-2-Deoxy-2-fluoro-2-methyl-β-D-erythro-pentofuranosyl Chloride 3,5-Dibenzoate, identified by its CAS number 1500076-79-8, represents a significant advancement in the field of glycoscience and medicinal chemistry. This specialized glycoside chloride derivative has garnered considerable attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of a fluoro substituent and a benzoate moiety in the molecule imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry, particularly in the construction of complex carbohydrate-like structures.

In recent years, there has been a growing interest in the development of fluorinated sugars, which are known to exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom at the 2-position of the sugar ring in (2R)-2-Deoxy-2-fluoro-2-methyl-β-D-erythro-pentofuranosyl Chloride 3,5-Dibenzoate contributes to these advantageous properties. This modification is particularly relevant in the context of antiviral and anticancer drug design, where fluorinated glycosides have shown promising results. The benzoate group further enhances the compound's solubility and stability, making it more amenable for pharmaceutical applications.

One of the most compelling aspects of this compound is its utility as a building block for synthesizing glycosidic linkages that are prevalent in many biologically active molecules. The β-D-erythro-pentofuranose core is a common scaffold found in natural products and carbohydrates, and its modification with chloro and fluoro substituents opens up new avenues for drug discovery. The chloride group at the anomeric carbon allows for facile coupling with nucleophiles, facilitating the construction of complex glycosides with tailored properties. This reactivity has been exploited in recent studies to develop novel carbohydrate-based drugs that target specific biological pathways.

Recent research has highlighted the role of this compound in the synthesis of fluorinated neoglycoconjugates, which are being explored for their potential as vaccines and immunomodulators. The fluoro group is known to influence the conformational preferences of carbohydrates, thereby affecting their recognition by biological targets such as enzymes and receptors. In particular, studies have shown that fluorinated sugars can exhibit enhanced binding affinity to certain enzymes involved in carbohydrate metabolism, making them attractive candidates for therapeutic intervention. The benzoate moiety also contributes to the overall stability of these neoglycoconjugates, ensuring their integrity during storage and administration.

The development of efficient synthetic routes to (2R)-2-Deoxy-2-fluoro-2-methyl-β-D-erythro-pentofuranosyl Chloride 3,5-Dibenzoate has been a focus of several research groups. Advanced synthetic methodologies, including catalytic fluorination and regioselective functionalization, have been employed to achieve high yields and purity. These advancements are crucial for scaling up production and making the compound more accessible for industrial applications. The synthesis often involves multi-step processes that require precise control over reaction conditions to ensure optimal outcomes. Despite these challenges, significant progress has been made in streamlining these synthetic routes, making them more efficient and cost-effective.

The applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemistry. Fluorinated glycosides are being investigated as potential additives for improving the performance of polymers and coatings due to their ability to enhance hydrophobicity and thermal stability. Additionally, they have shown promise as bioactive compounds that can interact with biological systems to modulate plant growth and resistance to pathogens. Such applications highlight the versatility of this class of compounds and underscore their importance in multiple scientific disciplines.

In conclusion, (2R)-2-Deoxy-2-fluoro-2-methyl-β-D-erythro-pentofuranosyl Chloride 3,5-Dibenzoate (CAS No. 1500076-79-8) is a multifaceted compound with significant potential in various fields. Its unique structural features make it an invaluable tool for synthetic chemists and medicinal researchers working on developing novel therapeutic agents. The combination of a fluoro substituent and a benzoate group provides distinct chemical properties that enhance its utility as an intermediate in glycoside synthesis. As research continues to uncover new applications for fluorinated sugars, this compound is poised to play an increasingly important role in drug discovery and beyond.